Cas no 640292-06-4 (5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde)

5-(4-Fluorophenyl)-1,2-oxazole-3-carbaldehyde is a fluorinated heterocyclic aldehyde with a molecular formula of C₁₀H₆FNO₂. This compound features a 1,2-oxazole (isoxazole) core substituted with a 4-fluorophenyl group at the 5-position and a formyl group at the 3-position, making it a versatile intermediate in organic synthesis. Its structural attributes enable applications in pharmaceuticals, agrochemicals, and materials science, particularly in the development of bioactive molecules. The presence of both the electron-withdrawing fluorine and the reactive aldehyde group enhances its utility in cross-coupling reactions, nucleophilic additions, and cyclizations. High purity and stability under standard conditions further contribute to its reliability in research and industrial processes.
5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde structure
640292-06-4 structure
Product Name:5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde
CAS No:640292-06-4
MF:C10H6FNO2
MW:191.158545970917
MDL:MFCD06798099
CID:875301
PubChem ID:24883348
Update Time:2025-06-07

5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde
    • 5-(4-fluorophenyl)isoxazole-3-carbaldehyde
    • 5-(4-FLUOROPHENYL)ISOXAZOLE-3-CARBOXALDEHYDE
    • 3-Isoxazolecarboxaldehyde,5-(4-fluorophenyl)
    • 640292-06-4
    • 5-(4-Fluorophenyl)-isoxazole-3-carboxaldehyde
    • 3-Isoxazolecarboxaldehyde, 5-(4-fluorophenyl)-
    • 5-(4-FLUOROPHENYL)ISOXAZOLE-3-CARBOXAL&
    • Z1255461935
    • F76853
    • EN300-7358310
    • ZCVSOFHLCCVOJD-UHFFFAOYSA-N
    • SCHEMBL1959876
    • DTXSID40584571
    • DB-016755
    • AKOS015916523
    • MFCD06798099
    • 5-(4-Fluorophenyl)isoxazole-3-carboxaldehyde, 97%
    • CS-0259548
    • MDL： MFCD06798099
    • Inchi： 1S/C10H6FNO2/c11-8-3-1-7(2-4-8)10-5-9(6-13)12-14-10/h1-6H
    • InChI Key： ZCVSOFHLCCVOJD-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1=CC(C=O)=NO1

Computed Properties

  • Exact Mass: 191.03800
  • Monoisotopic Mass: 191.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Melting Point: 91-95 °C (lit.)
  • PSA: 43.10000
  • LogP: 2.29320

5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM523320-1g
5-(4-Fluorophenyl)isoxazole-3-carbaldehyde
 640292-06-4 95%
1g
 $141 2023-01-07
Apollo Scientific
PC904563-1g
5-(4-Fluorophenyl)isoxazole-3-carboxaldehyde
 640292-06-4 95%
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TRC
F256330-500mg
5-(4-Fluorophenyl)isoxazole-3-carboxaldehyde
 640292-06-4
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 $ 225.00 2022-06-05
TRC
F256330-1000mg
5-(4-Fluorophenyl)isoxazole-3-carboxaldehyde
 640292-06-4
1g
 $ 370.00 2022-06-05
TRC
F256330-2000mg
5-(4-Fluorophenyl)isoxazole-3-carboxaldehyde
 640292-06-4
2g
 $ 585.00 2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
644668-1G
5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde
 640292-06-4 97%
1G
 ￥1077.78 2022-02-24
abcr
AB201207-1 g
5-(4-Fluorophenyl)isoxazole-3-carbaldehyde; .
 640292-06-4
1g
 €276.00 2023-06-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5070-1G
5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde
 640292-06-4 95%
1g
 ￥ 1,207.00 2023-03-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5070-5G
5-(4-fluorophenyl)-1,2-oxazole-3-carbaldehyde
 640292-06-4 95%
5g
 ￥ 3,623.00 2023-03-07
abcr
AB201207-100 mg
5-(4-Fluorophenyl)isoxazole-3-carbaldehyde; .
 640292-06-4
100mg
 €115.20 2023-06-23

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